Cas no 1936681-08-1 (2-(5-fluoropyridin-3-yl)oxyacetic acid)

• Product Name: 2-(5-fluoropyridin-3-yl)oxyacetic acid
• CAS No: 1936681-08-1
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 5906978
• PubChem ID: 127019813
• Update Time: 2025-05-22

2-(5-fluoropyridin-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoropyridin-3-yl)oxyacetic acid
• SCHEMBL21328699
• 2-[(5-fluoropyridin-3-yl)oxy]acetic acid
• 1936681-08-1
• EN300-1848155

• Inchi： 1S/C7H6FNO3/c8-5-1-6(3-9-2-5)12-4-7(10)11/h1-3H,4H2,(H,10,11)
• InChI Key： UIAPEZAWFBNVNW-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)OCC(=O)O

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(5-fluoropyridin-3-yl)oxyacetic acid

Comprehensive Overview of 2-(5-fluoropyridin-3-yl)oxyacetic acid (CAS No. 1936681-08-1): Properties, Applications, and Industry Insights

2-(5-fluoropyridin-3-yl)oxyacetic acid (CAS No. 1936681-08-1) is a fluorinated pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a fluoropyridine core linked to an oxyacetic acid moiety, serves as a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₇H₆FNO₃, and molecular weight of 171.13 g/mol make it a compact yet functionally rich building block.

Recent studies highlight the growing demand for fluorinated compounds in drug discovery, driven by their enhanced metabolic stability and membrane permeability. 2-(5-fluoropyridin-3-yl)oxyacetic acid aligns with this trend, as the 5-fluoropyridin-3-yl group improves binding affinity in target interactions. Researchers frequently inquire about its synthetic routes, with palladium-catalyzed cross-coupling and nucleophilic aromatic substitution being common methods.

In agrochemistry, this compound’s herbicidal and plant growth regulation potential is under exploration. The oxyacetic acid segment mimics natural auxins, making it relevant for sustainable agriculture solutions—a hot topic amid global food security concerns. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are critical for purity assessment, with typical purity grades exceeding 97% for research applications.

From an industrial perspective, scalability and green chemistry practices dominate discussions. Manufacturers optimize processes to reduce hazardous byproducts, addressing environmental regulations and the ESG (Environmental, Social, and Governance) priorities of investors. Storage recommendations include inert atmospheres and low temperatures to preserve stability, as the compound may degrade under prolonged UV exposure.

Emerging applications in material science, such as organic semiconductors, further broaden its utility. The electron-withdrawing nature of the fluorine atom enhances charge transport properties, aligning with the demand for flexible electronics. Patent analyses reveal increasing filings involving this compound, particularly in biodegradable polymers and catalysis.

For researchers sourcing 2-(5-fluoropyridin-3-yl)oxyacetic acid, key considerations include supplier reliability, batch-to-batch consistency, and compliance with REACH or FDA guidelines. Online searches often combine its CAS number with terms like "MSDS" (Material Safety Data Sheet) or "custom synthesis," reflecting user needs for safety and bespoke production. Collaborative platforms like PubChem and SciFinder provide accessible data, though independent validation is advised.

In summary, 2-(5-fluoropyridin-3-yl)oxyacetic acid exemplifies the intersection of innovation and practicality. Its role in precision medicine, green agrochemicals, and advanced materials underscores its multidisciplinary value. As industries prioritize sustainability and efficiency, this compound is poised to remain a focal point in scientific and commercial advancements.